Cas no 721427-57-2 (Cyclohexanone,5-(hydroxymethyl)-2-(1-methylethyl)-)
721427-57-2 structure
Product Name:Cyclohexanone,5-(hydroxymethyl)-2-(1-methylethyl)-
CAS No:721427-57-2
MF:C10H18O2
MW:170.248723506927
CID:558446
PubChem ID:45096467
Update Time:2025-04-19
Cyclohexanone,5-(hydroxymethyl)-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone,5-(hydroxymethyl)-2-(1-methylethyl)-
- Cyclohexanone, 5-(hydroxymethyl)-2-(1-methylethyl)- (9CI)
- Cyclohexanone,5-(hydroxymethyl)-2-(1-methylethyl)-(9ci)
- 721427-57-2
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- Inchi: 1S/C10H18O2/c1-7(2)9-4-3-8(6-11)5-10(9)12/h7-9,11H,3-6H2,1-2H3
- InChI Key: RBXRHMLPBUCXEL-UHFFFAOYSA-N
- SMILES: O=C1CC(CO)CCC1C(C)C
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 37.3Ų
Cyclohexanone,5-(hydroxymethyl)-2-(1-methylethyl)- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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